Cas no 946346-41-4 (5-2-(3-bromophenyl)-2-oxoethyl-7-(furan-2-yl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one)

• Product Name: 5-2-(3-bromophenyl)-2-oxoethyl-7-(furan-2-yl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one
• CAS No: 946346-41-4
• MF: C₁₈H₁₂BrN₃O₃S
• MW: 430.275181770325
• CID: 5979941
• PubChem ID: 25669254
• Update Time: 2025-10-28

5-2-(3-bromophenyl)-2-oxoethyl-7-(furan-2-yl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-2-(3-bromophenyl)-2-oxoethyl-7-(furan-2-yl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one
• 5-[2-(3-bromophenyl)-2-oxoethyl]-7-(furan-2-yl)-2-methyl-[1,3]thiazolo[4,5-d]pyridazin-4-one
• 946346-41-4
• 5-(2-(3-bromophenyl)-2-oxoethyl)-7-(furan-2-yl)-2-methylthiazolo[4,5-d]pyridazin-4(5H)-one
• AKOS024642474
• F2347-1111
• 5-[2-(3-bromophenyl)-2-oxoethyl]-7-(furan-2-yl)-2-methyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one

• Inchi： 1S/C18H12BrN3O3S/c1-10-20-16-17(26-10)15(14-6-3-7-25-14)21-22(18(16)24)9-13(23)11-4-2-5-12(19)8-11/h2-8H,9H2,1H3
• InChI Key： ISQVSFCQXAAPKX-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(C2=CC=CC(Br)=C2)=O)N=C(C2=CC=CO2)C2SC(C)=NC1=2

Computed Properties

• Exact Mass: 428.97828g/mol
• Monoisotopic Mass: 428.97828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-2-(3-bromophenyl)-2-oxoethyl-7-(furan-2-yl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one

5-2-(3-Bromophenyl)-2-Oxoethyl-7-(Furan-2-Yl)-2-Methyl-4H,5H-1,3Thiazolo[4,5-D]Pyridazin-4-One: A Comprehensive Overview

The compound with CAS No. 946346-41-4, known as 5-2-(3-bromophenyl)-2-oxoethyl-7-(furan-2-yl)-2-methyl-4H,5H-1,3thiazolo[4,5-d]pyridazin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a thiazolo[4,5-d]pyridazine ring system fused with a pyridazine moiety and substituted with various functional groups such as a bromophenyl group and a furan moiety.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents due to its unique electronic properties and structural versatility. The presence of the bromophenyl group introduces significant electronic effects, which can influence the compound's reactivity and bioavailability. Additionally, the furan moiety enhances the molecule's ability to participate in hydrogen bonding and π–π interactions, making it a promising candidate for drug design.

One of the most intriguing aspects of this compound is its ability to act as a scaffold for further chemical modifications. Researchers have explored the substitution patterns on the thiazolo[4,5-d]pyridazine ring to optimize its pharmacokinetic properties. For instance, substituting the methyl group at position 2 with other alkyl chains has been shown to significantly alter the compound's solubility and permeability, which are critical factors in drug delivery.

The synthesis of 5-2-(3-bromophenyl)-2-oxoethyl derivatives has been optimized through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield but also reduced the reaction time, making large-scale production more feasible.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several enzymes implicated in neurodegenerative diseases such as Alzheimer's disease. The thiazolo[4,5-d]pyridazine core has been identified as a key structural element responsible for these bioactivities. Furthermore, computational studies have revealed that the compound exhibits excellent binding affinity to specific receptor sites, suggesting its potential as a lead molecule in drug discovery.

Another area of interest is the application of this compound in materials science. Its aromaticity and conjugated system make it an ideal candidate for use in organic electronics. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and photovoltaic devices, where it has shown promising results in terms of charge transport properties.

The development of efficient synthetic routes for this compound remains an active area of research. One innovative approach involves the use of transition metal catalysts to facilitate coupling reactions between the bromophenyl group and the thiazolo[4,5-d]pyridazine core. This method not only enhances selectivity but also reduces side reactions, leading to higher purity products.

In conclusion, CAS No. 946346-41-4 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool in both medicinal chemistry and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing modern science and technology.